Cas no 3323-85-1 (2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide)

2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide structure
3323-85-1 structure
Product Name:2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
CAS No:3323-85-1
MF:C10H9ClN2OS
MW:240.709259748459
MDL:MFCD07365539
CID:871404
PubChem ID:770947
Update Time:2025-04-19

2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(4-methylbenzo[d]thiazol-2-yl)acetamide
    • acetamide, 2-chloro-N-(4-methyl-2-benzothiazolyl)-
    • 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
    • 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide(SALTDATA: FREE)
    • 3323-85-1
    • AKOS000283744
    • DB-211635
    • CS-0365248
    • MFCD07365539
    • DTXSID60354379
    • STK256815
    • G74798
    • 2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
    • MDL: MFCD07365539
    • Inchi: 1S/C10H9ClN2OS/c1-6-3-2-4-7-9(6)13-10(15-7)12-8(14)5-11/h2-4H,5H2,1H3,(H,12,13,14)
    • InChI Key: FHLMDKGZDZIWKZ-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=NC2C(C)=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 240.01257
  • Monoisotopic Mass: 240.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.441
  • Refractive Index: 1.699
  • PSA: 41.99

2-Chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Pricemore >>

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abcr
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